5-Bromo-6-chloronicotinohydrazide

• Molecular Formula: C6H5BrClN3O
• Molecular Weight: 250.48 g/mol
• IUPAC Name: 5-bromo-6-chloropyridine-3-carbohydrazide
• InChI: InChI=1S/C6H5BrClN3O/c7-4-1-3(6(12)11-9)2-10-5(4)8/h1-2H,9H2,(H,11,12)
• InChI Key: BPWWOBUMIAWJLW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Br)Cl)C(=O)NN

Description

5-Bromo-6-chloronicotinohydrazide is a useful research compound. Its molecular formula is C6H5BrClN3O and its molecular weight is 250.48 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 5-bromo-6-chloronicotinate (100 mg, 0.399 mmol) was added to hydrazine (19.19 mg, 0.599 mmol) in methanol (8 mL) and heated overnight at 70° C. The reaction was monitored by TLC. Upon completion of the reaction, the solvent was removed by vacuum, and the compound was purified by column chromatography affording the title compound (20 mg). 1H NMR (400 MHz, CD3OD): δ 8.33 (d, 1H, J=2.4 Hz), 8.01 (d, 1H, J=2.4 Hz).